Cas no 656225-67-1 (2-Thiophenecarboxylic acid,5-[1-(1-isoquinolinylmethyl)-1H-pyrazol-3-yl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid,5-[1-(1-isoquinolinylmethyl)-1H-pyrazol-3-yl]-, methyl ester
• CAS No: 656225-67-1
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.406302690506
• CID: 1689922
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid,5-[1-(1-isoquinolinylmethyl)-1H-pyrazol-3-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,5-[1-(1-isoquinolinylmethyl)-1H-pyrazol-3-yl]-, methyl ester
• 2-Thiophenecarboxylic acid, 5-[1-(1-isoquinolinylmethyl)-1H-pyrazol-3-yl]-, methyl ester

• Inchi： 1S/C19H15N3O2S/c1-24-19(23)18-7-6-17(25-18)15-9-11-22(21-15)12-16-14-5-3-2-4-13(14)8-10-20-16/h2-11H,12H2,1H3
• InChI Key： RCDSSKCPKJUFDW-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2C=CN(CC3C4=C(C=CC=C4)C=CN=3)N=2)=CC=1

Computed Properties

• Exact Mass: 349.08865

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 579.1±50.0 °C(Predicted)
• PSA: 57.01
• pka: 4.76±0.30(Predicted)